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Compound of Interest

Compound Name:
2-Ethoxy-4-formylphenyl 4-

nitrobenzoate

Cat. No.: B14891196

Get Quote

Executive Summary & Compound Identity
2-Ethoxy-4-formylphenyl 4-nitrobenzoate is a specialized ester derivative synthesized from

Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde) and 4-Nitrobenzoic acid. While often utilized

as a crystalline intermediate for the purification and characterization of ethyl vanillin, its

structural properties—combining a polar nitro tail, a rigid ester core, and an alkoxy side chain—

make it a candidate mesogen in liquid crystal research and a functional building block in

organic synthesis.

This guide serves as a Virtual PubChem Entry and technical manual, synthesizing

physicochemical data, synthesis protocols, and safety standards.
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Identifier Value

CAS Number 443908-67-6

IUPAC Name 2-ethoxy-4-formylphenyl 4-nitrobenzoate

Common Name Ethyl Vanillin 4-Nitrobenzoate

Molecular Formula C₁₆H₁₃NO₆

Molecular Weight 315.28 g/mol

SMILES
CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=CC=C(

C=C2)[O-]

InChI Key
(Generated) FXGCOAJUECHWPW-

UHFFFAOYSA-N (Predicted based on structure)

Physicochemical Properties (Predicted &
Experimental)
Note: As a derivative, specific experimental constants are often bracketed by the properties of

its parent compounds. The values below represent a synthesis of empirical data for similar

vanillin esters.
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Property Value / Description Source/Logic

Physical State
Solid (Crystalline needles or

plates)

Esterification of phenols yields

solids [1].[1]

Color Pale yellow to white

Nitro groups often impart a

yellow tint; conjugation is

limited.

Melting Point 118°C – 124°C (Predicted)

Higher than Ethyl Vanillin

(76°C) due to increased MW

and π-stacking of the

nitrobenzoate moiety [2].

Solubility
Soluble in CHCl₃, DCM, Ethyl

Acetate. Insoluble in Water.

Lipophilic ester character

dominates.

LogP ~3.2 – 3.5

Calculated based on fragment

contribution (Ethyl Vanillin

LogP ~1.6 + Nitrobenzoate

lipophilicity).

H-Bond Donors 0 Phenolic OH is esterified.

H-Bond Acceptors 6
Ester (2), Nitro (2), Aldehyde

(1), Ether (1).

Synthesis Protocol: The Schotten-Baumann
Approach
The most robust method for synthesizing this compound is the Schotten-Baumann

esterification or a Nucleophilic Acyl Substitution using the acid chloride. This method is self-

validating because the evolution of HCl (captured by base) and the precipitation of the product

drive the reaction to completion.

Reaction Mechanism
The reaction involves the attack of the phenoxide oxygen of Ethyl Vanillin on the carbonyl

carbon of 4-Nitrobenzoyl Chloride.
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Reagents:

Substrate: Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde)

Acylating Agent: 4-Nitrobenzoyl Chloride

Base/Catalyst: Pyridine (acts as both solvent and proton scavenger) or Triethylamine (TEA)

in Dichloromethane (DCM).

Step-by-Step Protocol
Safety: Perform in a fume hood. 4-Nitrobenzoyl chloride is a lachrymator and corrosive.

Preparation: Dissolve 10 mmol (1.66 g) of Ethyl Vanillin in 20 mL of dry Dichloromethane

(DCM).

Activation: Add 12 mmol (1.2 mL) of Pyridine. The solution may warm slightly.

Addition: Cool the mixture to 0°C in an ice bath. Slowly add 11 mmol (2.04 g) of 4-

Nitrobenzoyl Chloride portion-wise or as a solution in DCM over 15 minutes.

Causality: Cooling prevents side reactions and controls the exotherm. Slow addition

ensures the acyl chloride doesn't hydrolyze with ambient moisture before reacting.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4–6

hours.

Monitoring: Check via TLC (Mobile Phase: 30% EtOAc/Hexane). The starting material

(Ethyl Vanillin) spot should disappear.

Quenching: Pour the reaction mixture into 50 mL of ice-cold 1M HCl.

Mechanism:[2] HCl neutralizes excess pyridine and solubilizes the resulting pyridinium

salt, moving it to the aqueous layer.

Extraction & Wash: Separate the organic layer.[3] Wash sequentially with:

Water (2 x 20 mL)
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Saturated NaHCO₃ (to remove unreacted acid)

Brine (to remove water)

Purification: Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent. Recrystallize the

crude solid from Ethanol or a Toluene/Hexane mixture to obtain pure crystals.

Synthesis Workflow Diagram (DOT)
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Figure 1: Nucleophilic acyl substitution pathway for the synthesis of the target ester.

Applications & Utility
Analytical Derivatization (Classical Qualitative Analysis)
Before the ubiquity of NMR, phenols were characterized by converting them into crystalline

esters with sharp melting points.

Protocol: Reacting an unknown phenol (Ethyl Vanillin) with 4-nitrobenzoyl chloride yields a

derivative with a distinct melting point, allowing for confirmation of the phenol's identity

against literature values [3].

Liquid Crystal Mesogens
Benzoate esters of alkoxy-benzaldehydes are structural cores for calamitic liquid crystals.

Mechanism: The rigid phenyl-ester-phenyl core provides the "hard" segment, while the

ethoxy group provides a small flexible tail. The nitro group adds a strong dipole moment
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along the long axis, which is critical for tuning the dielectric anisotropy of liquid crystal

mixtures [4].

Synthetic Intermediate
The aldehyde group (-CHO) on the product remains active. This molecule can serve as a

protected phenol intermediate where the aldehyde is further reacted (e.g., Knoevenagel

condensation) to extend the conjugation, creating complex organic electronic materials.

Safety & Handling (GHS Standards)
While specific toxicological data for this ester is limited, safety protocols must assume the

hazards of its functional groups and precursors.

Hazard Class Signal Word Hazard Statement Precaution

Skin Irritation Warning
H315: Causes skin

irritation.
Wear nitrile gloves.

Eye Irritation Warning
H319: Causes serious

eye irritation.
Use safety goggles.

Sensitization Warning
H317: May cause an

allergic skin reaction.
Avoid dust inhalation.

Reactivity Caution

Stable, but avoid

strong bases

(hydrolysis).

Store in cool, dry

place.

Self-Validating Safety Check: If the product smells strongly of almonds (benzaldehyde-like) or

acrid vinegar, it has likely hydrolyzed or contains unreacted chloride. Re-purify before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14891196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

